4-methoxy-5,6,7,8-tetrahydronaphthalen-1-ol
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methoxy-5,6,7,8-tetrahydronaphthalen-1-ol can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "4-methoxybenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "1,2,3,4-tetrahydronaphthalene", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium sulfate", "magnesium sulfate", "diethyl ether", "petroleum ether", "methanol", "water" ], "Reaction": [ "Step 1: Condensation of 4-methoxybenzaldehyde and ethyl acetoacetate in the presence of sodium ethoxide to form 4-methoxychalcone.", "Step 2: Reduction of 4-methoxychalcone with sodium borohydride in methanol to form 4-methoxydihydronaphthalen-1-ol.", "Step 3: Oxidation of 4-methoxydihydronaphthalen-1-ol with acetic acid and sodium hydroxide to form 4-methoxytetralone.", "Step 4: Reduction of 4-methoxytetralone with sodium borohydride in methanol to form 4-methoxy-5,6,7,8-tetrahydronaphthalen-1-ol.", "Step 5: Purification of the product by washing with hydrochloric acid, sodium sulfate, and magnesium sulfate, followed by extraction with diethyl ether and petroleum ether." ] } | |
CAS RN |
38998-21-9 |
Molecular Formula |
C11H14O2 |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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